Cas no 2470278-90-9 (N-Nitro Rasagiline)

• Product Name: N-Nitro Rasagiline
• CAS No: 2470278-90-9
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• MDL: MFCD32710614
• CID: 4761505
• PubChem ID: 155819601
• Update Time: 2026-02-26

N-Nitro Rasagiline Chemical and Physical Properties

Names and Identifiers

• N-[(1R)-2,3-Dihydro-1H-inden-1-yl]-N-prop-2-ynylnitrous amide
• Rasagiline Impurity 3
• G87795
• (R)-N-(2,3-Dihydro-1H-inden-1-yl)-N-(prop-2-yn-1-yl)nitrous amide
• (1R)-2,3-Dihydro-N-nitroso-N-2-propyn-1-yl-1H-inden-1-amine
• N-nitroso-rasagiline
• N-Nitrosorasagiline; N-[(1R)-indan-1-yl]-N-prop-2-ynyl-nitrous amide; (1R)-N-nitroso-N-2-propyn-1-yl-2,3-dihydro-1H-inden-1-amine
• N-Nitro Rasagiline
• EN300-26664195
• (1R)-N-nitroso-N-(prop-2-yn-1-yl)-2,3-dihydro-1H-inden-1-amine
• 696PN27AVB
• 2470278-90-9
• 1H-Inden-1-amine, 2,3-dihydro-N-nitroso-N-2-propyn-1-yl-, (1R)-

• MDL： MFCD32710614
• Inchi： 1S/C12H12N2O/c1-2-9-14(13-15)12-8-7-10-5-3-4-6-11(10)12/h1,3-6,12H,7-9H2/t12-/m1/s1
• InChI Key： RPWRDVPRBADQLQ-GFCCVEGCSA-N
• SMILES： O=NN(CC#C)[C@H]1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 200.094963011g/mol
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.7

Additional information on N-Nitro Rasagiline

Comprehensive Overview of N-Nitro Rasagiline (CAS No. 2470278-90-9): Properties, Applications, and Research Insights

N-Nitro Rasagiline, identified by its CAS number 2470278-90-9, is a chemically modified derivative of the well-known compound Rasagiline. This nitrated analog has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. The compound's molecular framework integrates a nitro group, which enhances its reactivity and opens avenues for novel drug development strategies. Researchers are particularly interested in its role as a precursor or intermediate in synthesizing advanced bioactive molecules.

The growing interest in N-Nitro Rasagiline aligns with current trends in neurodegenerative disease research, where modifications of existing drugs like Rasagiline are explored to improve efficacy or reduce side effects. Searches for "nitro derivatives of Rasagiline" or "CAS 2470278-90-9 applications" have surged, reflecting its relevance in academic and industrial settings. Its potential as a neuroprotective agent is frequently discussed in forums focusing on Parkinson’s disease and cognitive disorders, making it a hotspot for interdisciplinary studies.

From a chemical perspective, N-Nitro Rasagiline exhibits distinct spectroscopic and chromatographic signatures, crucial for quality control in synthetic workflows. Analytical techniques such as HPLC and NMR are routinely employed to characterize its purity and stability. The compound’s solubility profile and partition coefficient (LogP) also make it a candidate for formulation optimization—a topic often queried in search engines like "solubility of N-Nitro Rasagiline" or "2470278-90-9 stability data."

Beyond therapeutics, N-Nitro Rasagiline serves as a valuable tool in mechanistic studies. Its nitro group facilitates probing enzyme-substrate interactions, particularly with monoamine oxidases (MAOs). This aligns with the rising popularity of enzyme inhibition assays, as seen in search trends for "MAO inhibition by nitro compounds." Such applications underscore its dual utility as both a research reagent and a potential lead compound.

Environmental and safety profiles of N-Nitro Rasagiline are equally critical. While not classified as hazardous, proper handling protocols are emphasized in laboratory guidelines. Queries like "CAS 2470278-90-9 safety sheet" highlight user concerns about workplace safety—a trend reinforced by global emphasis on chemical hygiene standards (e.g., OSHA and REACH compliance).

In conclusion, N-Nitro Rasagiline (2470278-90-9) represents a convergence of innovation in medicinal chemistry and biochemical research. Its multifaceted applications—from drug development to enzymatic studies—cater to evolving scientific demands while addressing common search queries with precision. As investigations progress, this compound is poised to remain a focal point in high-impact research publications and patent filings.